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Compound of Interest

Compound Name: Bromoacetaldehyde diethyl acetal

Cat. No.: B141678 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. Bromoacetaldehyde diethyl acetal is a

combustible and toxic chemical that requires specific procedures for its disposal to mitigate

risks to personnel and the environment. Adherence to these guidelines is critical for maintaining

a safe laboratory environment.

Immediate Safety and Handling Precautions
Bromoacetaldehyde diethyl acetal is classified as a hazardous substance. It is toxic if

swallowed, fatal if inhaled, and causes serious skin and eye irritation.[1][2] It is also a

lachrymator, meaning it can cause tearing.[1][2] As a combustible liquid, it poses a fire hazard,

and its vapors can form explosive mixtures with air.[1][2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this

chemical, including:

Chemical-resistant gloves

Protective clothing

Eye and face protection (safety goggles and face shield)

Respiratory protection in poorly ventilated areas[1]
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Use in a well-ventilated area, preferably a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Store in a cool, dry, and well-ventilated location in a tightly sealed container.[1][3] For quality

maintenance, refrigeration is recommended.[1]

Ground all equipment and use non-sparking tools to prevent static discharge.[3]

Quantitative Safety Data
For quick reference, the key quantitative safety parameters for bromoacetaldehyde diethyl
acetal are summarized below.

Property Value Citations

Specific Gravity 1.31 g/mL at 25°C [3][4][5]

Flash Point 65°C (149°F) - closed cup [4]

Boiling Point 66-67°C at 18 mmHg [4][5][6]

Storage Temperature 2-8°C [4][6]

UN Number 1992

EPA Hazardous Waste D001 (Ignitability) [3][7]

Step-by-Step Disposal Protocol
Disposal of bromoacetaldehyde diethyl acetal must be handled as hazardous waste in strict

accordance with all local, state, and federal regulations.[1][2][3]

Step 1: Waste Collection

Collect waste bromoacetaldehyde diethyl acetal and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container.

The container should be made of a compatible material (avoid plastic buckets) and clearly

marked as "Hazardous Waste" with the chemical name.[3]
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Do not mix with incompatible chemicals, particularly acids and strong oxidizing agents.[2][3]

Step 2: Spill Management In the event of a spill:

Immediately remove all sources of ignition.[1][2][3]

Evacuate non-essential personnel from the area.[1][2]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite or dry sand.[1][2][3]

Carefully collect the absorbed material into a designated hazardous waste container.[3]

Clean the spill area thoroughly.

Step 3: Final Disposal

Waste bromoacetaldehyde diethyl acetal is classified as hazardous and must be disposed

of through an approved and licensed waste disposal company.[1]

Do not attempt to dispose of this chemical down the drain or in regular trash.[8]

Empty containers should also be treated as hazardous waste as they may retain product

residue and dangerous vapors.[1][2] Do not reuse, cut, drill, or weld empty containers.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

bromoacetaldehyde diethyl acetal.
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Figure 1. Bromoacetaldehyde Diethyl Acetal Disposal Workflow
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Caption: Disposal workflow for bromoacetaldehyde diethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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